Cas no 2137878-63-6 (1-(4-bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 1-(4-bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 2137878-63-6
• MF: C₁₀H₈BrFN₂O
• MW: 271.085724830627
• CID: 5907136
• PubChem ID: 165460471
• Update Time: 2025-05-20

1-(4-bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2137878-63-6
• EN300-726478
• 1-(4-bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one

• Inchi： 1S/C10H8BrFN2O/c1-6-5-13-10(15)14(6)7-2-3-8(11)9(12)4-7/h2-5H,1H3,(H,13,15)
• InChI Key： QUZYGCXUAIKOMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)N1C(NC=C1C)=O

Computed Properties

• Exact Mass: 269.98040g/mol
• Monoisotopic Mass: 269.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(4-bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one

1-(4-Bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one: A Comprehensive Overview

The compound with CAS No 2137878-63-6, known as 1-(4-bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the imidazolone class, which is a derivative of imidazole, a heterocyclic aromatic compound. The presence of a bromine atom at the para position and a fluorine atom at the meta position on the phenyl ring introduces unique electronic and steric properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of 1-(4-bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one in drug discovery. Researchers have focused on its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in disease pathways. The methyl group at position 5 of the imidazolone ring contributes to its lipophilicity, enhancing its bioavailability and pharmacokinetic properties. This makes it an attractive lead compound for developing therapies targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazolone core. One common approach is the cyclization of an amino ketone intermediate under acidic conditions. The substitution pattern on the phenyl ring is achieved through directed metallation or Suzuki coupling reactions, ensuring high regioselectivity. The bromine and fluorine atoms are introduced at specific positions to optimize the molecule's physicochemical properties for therapeutic applications.

In terms of biological activity, 1-(4-bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one has shown potent inhibitory effects on several enzyme targets. For instance, it has demonstrated significant activity against tyrosine kinases, which are overexpressed in various cancers. Additionally, its ability to modulate GPCRs suggests potential applications in treating central nervous system disorders. Preclinical studies have also indicated that this compound exhibits favorable safety profiles with minimal off-target effects.

From a structural perspective, the compound's imidazolone ring plays a crucial role in its pharmacophoric properties. The nitrogen atoms within the ring contribute to hydrogen bonding capabilities, enhancing its binding affinity to target proteins. The phenyl ring serves as a platform for further functionalization, allowing researchers to explore additional substituents that could improve potency and selectivity.

Looking ahead, ongoing research aims to further optimize this compound's properties for clinical use. Efforts are being made to enhance its solubility and stability while maintaining its bioactivity. Computational modeling techniques are being employed to predict interactions with target proteins and guide medicinal chemistry efforts. Collaborative studies between academia and industry are also exploring its potential in combination therapies to address complex disease states.

In conclusion, 1-(4-bromo-3-fluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one represents a cutting-edge molecule with immense potential in drug development. Its unique structure and promising biological profile make it a focal point for researchers seeking innovative therapeutic solutions. As advancements in synthetic methodologies and biological screening continue to unfold, this compound is poised to play a pivotal role in addressing unmet medical needs across diverse therapeutic areas.